Cas no 22503-12-4 (1,2-Benzenediamine,3,6-bis(1,1-dimethylethyl)-)
22503-12-4 structure
Product Name:1,2-Benzenediamine,3,6-bis(1,1-dimethylethyl)-
CAS No:22503-12-4
MF:C14H24N2
MW:220.353763580322
CID:250865
PubChem ID:13063768
Update Time:2025-04-19
1,2-Benzenediamine,3,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediamine,3,6-bis(1,1-dimethylethyl)-
- o-Phenylenediamine,3,6-di-tert-butyl- (8CI)
- SCHEMBL19119512
- 3,6-Di-tert-butylbenzene-1,2-diamine
- 22503-12-4
-
- Inchi: 1S/C14H24N2/c1-13(2,3)9-7-8-10(14(4,5)6)12(16)11(9)15/h7-8H,15-16H2,1-6H3
- InChI Key: OIACXVSXOPGZBT-UHFFFAOYSA-N
- SMILES: NC1C(=C(C=CC=1C(C)(C)C)C(C)(C)C)N
Computed Properties
- Exact Mass: 220.193948774g/mol
- Monoisotopic Mass: 220.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52Ų
1,2-Benzenediamine,3,6-bis(1,1-dimethylethyl)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
22503-12-4 (1,2-Benzenediamine,3,6-bis(1,1-dimethylethyl)-) Related Products
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